Cas no 2229315-60-8 (O-2-(3-methylphenyl)propylhydroxylamine)

• Product Name: O-2-(3-methylphenyl)propylhydroxylamine
• CAS No: 2229315-60-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6126839
• PubChem ID: 165865319
• Update Time: 2025-10-21

O-2-(3-methylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methylphenyl)propylhydroxylamine
• 2229315-60-8
• O-[2-(3-methylphenyl)propyl]hydroxylamine
• EN300-1813667

• Inchi： 1S/C10H15NO/c1-8-4-3-5-10(6-8)9(2)7-12-11/h3-6,9H,7,11H2,1-2H3
• InChI Key： QARNNHDIMFVJBC-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-methylphenyl)propylhydroxylamine

O-2-(3-Methylphenyl)Propylhydroxylamine: A Comprehensive Overview

O-2-(3-Methylphenyl)propylhydroxylamine, also known by its CAS number 2229315-60-8, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has gained attention due to its unique chemical properties and potential for use in advanced chemical synthesis and material engineering. In recent years, researchers have explored its role in drug development, catalysis, and polymer chemistry, making it a subject of considerable interest in both academic and industrial settings.

The structure of O-2-(3-Methylphenyl)propylhydroxylamine consists of a hydroxylamine group (-NHOH) attached to a propyl chain, which is further connected to a 3-methylphenyl group. This combination of functional groups imparts the compound with unique reactivity and selectivity in various chemical reactions. The hydroxylamine group is particularly valuable in organic synthesis due to its ability to act as a nucleophile or a reducing agent in specific reaction conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, where its reactivity can be tailored to achieve desired outcomes.

One of the most promising applications of O-2-(3-Methylphenyl)propylhydroxylamine lies in its use as a catalyst in asymmetric synthesis. Researchers have demonstrated that this compound can facilitate the formation of chiral centers in organic molecules, which is crucial for the development of enantiomerically pure pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry explored its role in the asymmetric synthesis of β-amino alcohols, which are key intermediates in the production of various bioactive compounds. This research underscores the compound's potential to streamline drug discovery processes and improve the efficiency of chemical manufacturing.

In addition to its catalytic applications, O-2-(3-Methylphenyl)propylhydroxylamine has shown promise in polymer chemistry. Its ability to undergo controlled polymerization under specific conditions makes it a candidate for the development of novel polymeric materials with tailored properties. Recent investigations have focused on its use as a monomer in radical polymerization reactions, leading to the creation of polymers with enhanced mechanical strength and thermal stability. These findings suggest that the compound could play a significant role in advancing materials science by enabling the production of high-performance polymers for industrial applications.

The environmental impact and safety profile of O-2-(3-Methylphenyl)propylhydroxylamine are also areas of active research. As concerns about sustainability and eco-friendliness grow, understanding the compound's biodegradability and toxicity is essential for its responsible use. Preliminary studies indicate that under certain conditions, the compound can undergo biodegradation, reducing its environmental footprint. However, further research is needed to fully assess its long-term effects on ecosystems and human health.

Looking ahead, the future of O-2-(3-Methylphenyl)propylhydrox